Cas no 2002479-50-5 ((2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid
• CAS No: 2002479-50-5
• MF: C₁₈H₁₈ClNO₄
• MW: 347.792824268341
• CID: 5619264
• PubChem ID: 165938763
• Update Time: 2025-05-19

(2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2002479-50-5
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(2-chloro-4-methylphenyl)propanoic acid
• EN300-28298170
• (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid

• Inchi： 1S/C18H18ClNO4/c1-12-7-8-14(15(19)9-12)10-16(17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： JAUQQMZXCCEVFC-INIZCTEOSA-N
• SMILES： ClC1C=C(C)C=CC=1C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.0924357g/mol
• Monoisotopic Mass: 347.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid

Comprehensive Overview of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid (CAS No. 2002479-50-5)

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid (CAS No. 2002479-50-5) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a 2-chloro-4-methylphenyl moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug stability.

In recent years, the demand for chiral building blocks like (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid has surged, driven by advancements in asymmetric synthesis and targeted drug delivery. This compound’s stereospecificity is critical for developing enantiomerically pure therapeutics, a growing trend in the pharmaceutical industry. Users searching for "Cbz-protected amino acids" or "chloro-methylphenyl derivatives" will find this compound highly relevant to their work.

The 2-chloro-4-methylphenyl group in this molecule contributes to its lipophilicity, which is a key factor in optimizing drug permeability and bioavailability. These properties align with current research hotspots such as prodrug design and enzyme inhibition. Additionally, the benzyloxycarbonyl (Cbz) group offers reversible protection for amines, making it a versatile tool for peptide coupling reactions and solid-phase synthesis.

From an SEO perspective, this compound addresses frequently searched queries like "applications of Cbz-protected amino acids", "synthesis of chiral phenylalanine derivatives", and "CAS 2002479-50-5 uses". Its relevance extends to medicinal chemistry, where researchers explore its potential in kinase inhibitors and GPCR-targeted therapies. The compound’s structural versatility also makes it a candidate for bioconjugation and proteomics studies.

Quality control and analytical characterization of (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. These methods align with industry standards and satisfy user searches for "analytical methods for amino acid derivatives".

In summary, (2S)-2-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid (CAS No. 2002479-50-5) is a multifaceted compound with broad applications in drug discovery and biochemical research. Its combination of chirality, protective-group chemistry, and aryl functionality positions it as a key player in modern synthetic and medicinal chemistry. As the field evolves, this compound is likely to remain a focal point for innovation and interdisciplinary collaboration.